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Compound of Interest

Compound Name:
EUROPIUM(III) CHLORIDE

HEXAHYDRATE

Cat. No.: B1143472 Get Quote

CAS Number: 13759-92-7

This technical guide provides an in-depth overview of Europium(III) chloride hexahydrate
(EuCl₃·6H₂O), a compound of significant interest in various scientific and industrial fields. This

document is intended for researchers, scientists, and drug development professionals, offering

comprehensive data, experimental protocols, and visualizations to support their work.

Core Properties and Data
Europium(III) chloride hexahydrate is a white to pale pink crystalline solid.[1] It is known for

its hygroscopic nature, readily absorbing water from the atmosphere.[2][3] This compound is a

key precursor in the synthesis of other europium salts and luminescent materials.[3]

Physicochemical Data
The key quantitative properties of Europium(III) chloride hexahydrate are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula EuCl₃·6H₂O [1][3]

Molecular Weight 366.41 g/mol [4]

Appearance
White to pale pink crystalline

solid
[1]

Density 4.89 g/cm³ at 20 °C [2]

Melting Point Decomposes upon heating [2][3]

Boiling Point Not applicable (decomposes)

Solubility in Water Highly soluble [1]

Thermal Decomposition
Europium(III) chloride hexahydrate does not have a defined melting or boiling point under

standard atmospheric conditions. Instead, it undergoes thermal decomposition, losing its water

of hydration in a stepwise manner upon heating. The final decomposition product is typically

Europium oxychloride (EuOCl).

Applications in Research and Development
Europium(III) chloride hexahydrate is a versatile compound with a range of applications

stemming from the unique luminescent properties of the Europium(III) ion.

Luminescent Materials: It is a crucial starting material for the synthesis of red-emitting

phosphors used in lighting and display technologies.

Biomedical Imaging and Assays: Europium complexes are used as luminescent probes in

bioimaging and immunoassays due to their long luminescence lifetimes and sharp emission

bands.

Catalysis: It can be used as a catalyst in various organic synthesis reactions.

Precursor for Europium Compounds: It serves as a convenient and water-soluble source of

Eu³⁺ ions for the preparation of other europium-containing materials.
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Experimental Protocols
This section provides detailed methodologies for key experiments involving Europium(III)
chloride hexahydrate.

Synthesis of a Luminescent Europium(III) Complex
This protocol describes the synthesis of a luminescent europium(III) complex with an organic

ligand, a common application of the title compound.

Materials:

Europium(III) chloride hexahydrate (EuCl₃·6H₂O)

Organic ligand (e.g., a β-diketonate such as 2,2,6,6-tetramethyl-3,5-heptanedione, tmh)

2,2'-bipyridine (bpy)

Sodium hydroxide (NaOH)

Absolute ethanol

Distilled water

Procedure:

Ligand Solution Preparation: Prepare a solution of the β-diketonate ligand (e.g., 2.1 mmol of

tmh) in absolute ethanol (7.5 mL). To this, add a stoichiometric amount of 0.10 M sodium

hydroxide (21 mL).

Co-ligand Solution Preparation: In a separate flask, dissolve the co-ligand (e.g., 0.70 mmol

of 2,2'-bipyridine) in absolute ethanol (7.5 mL) with stirring.

Mixing: Pour the co-ligand solution into the β-diketonate solution and stir the mixture for 30

minutes.

Europium Solution Preparation: Dissolve Europium(III) chloride hexahydrate (0.70 mmol,

0.26 g) in distilled water (5 mL) by gently swirling the mixture.
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Complexation: Add the europium salt solution dropwise to the stirring ligand solution using a

Pasteur pipette.

Precipitation and Isolation: A precipitate of the europium complex will form. Continue stirring

for a designated period (e.g., 1 hour).

Filtration and Washing: Collect the precipitate by vacuum filtration. Wash the solid product

three times with cold distilled water (10 mL portions).

Drying: Transfer the product to a watch glass and dry it in a desiccator.

Toxicity Assessment in a Biological System (Adapted
from a rodent study)
This protocol outlines a general procedure for assessing the in vivo toxicity of Europium(III)
chloride hexahydrate.

Materials:

Europium(III) chloride hexahydrate

Vehicle (e.g., sterile water for injection)

Test subjects (e.g., laboratory rats)

Gavage needles

Standard laboratory equipment for animal housing, weighing, and observation.

Equipment for hematological and clinical biochemistry analysis.

Procedure:

Dose Preparation: Prepare solutions of Europium(III) chloride hexahydrate in the chosen

vehicle at various concentrations (e.g., 0, 40, 200, 1000 mg/kg body weight). The '0' mg/kg

group will serve as the control and receive only the vehicle.
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Animal Acclimatization: Acclimate the test subjects to the laboratory conditions for a specified

period (e.g., one week) before the start of the study.

Administration: Administer the prepared doses to the respective groups of animals daily via

oral gavage for a set duration (e.g., 28 consecutive days).

Monitoring: Throughout the study, monitor and record key parameters such as body weight,

food and water consumption, and any clinical signs of toxicity.

Terminal Procedures: At the end of the administration period, collect blood samples for

hematological and clinical biochemistry analysis.

Necropsy and Histopathology: Perform a gross necropsy on all animals. Collect selected

organs (e.g., liver, kidneys, spleen, stomach) for histopathological examination.

Data Analysis: Analyze the collected data to determine any dose-dependent effects and to

establish a no-observed-adverse-effect level (NOAEL).

Visualizations
The following diagrams illustrate key concepts related to the use of Europium(III) chloride
hexahydrate in research.
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Synthesis of Luminescent Europium Complex
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Caption: Workflow for the synthesis of a luminescent europium complex.
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Europium(III) as a Probe in Calcium Signaling
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Caption: Europium(III) ions as probes in cellular calcium signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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